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Compound Name: Samarium(3+);triiodide

Cat. No.: B089372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of anhydrous

samarium(III) iodide (SmI₃), a compound of interest in various chemical and materials science

applications. This document summarizes its known crystallographic data, details experimental

protocols for its synthesis and single-crystal growth, and presents a visual workflow for its

structural determination.

Introduction
Anhydrous samarium(III) iodide is an inorganic compound that has garnered attention for its

role in organic synthesis and as a precursor for various samarium-based materials.[1] A

thorough understanding of its solid-state structure is paramount for elucidating its physical and

chemical properties and for the rational design of new materials. Anhydrous SmI₃ is known to

exist in at least two polymorphic forms: a rhombohedral structure, which is the most commonly

cited, and a tetragonal modification.[1]

Crystallographic Data
The crystallographic data for the two known polymorphs of anhydrous samarium(III) iodide are

summarized below. The rhombohedral form is isostructural with bismuth(III) iodide (BiI₃).

Rhombohedral Polymorph
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The most stable and commonly encountered form of anhydrous samarium(III) iodide adopts a

rhombohedral crystal structure of the BiI₃ type.[1]

Crystallographic Parameter Value

Crystal System Trigonal

Space Group R-3

Pearson Symbol hR8

Structure Type BiI₃

Note: Specific lattice parameters and atomic coordinates for the rhombohedral form of SmI₃ are

not readily available in the reviewed literature. The data presented is based on its established

isostructural relationship with BiI₃.

Tetragonal Polymorph
A tetragonal modification of anhydrous samarium(III) iodide has also been reported.[1]

Crystallographic Parameter Value

Crystal System Tetragonal

a 13.964(8) Å

c 14.223(10) Å

Note: Further details on the space group and atomic coordinates for the tetragonal polymorph

are not fully documented in the available literature.

Experimental Protocols
The following sections outline the methodologies for the synthesis of anhydrous samarium(III)

iodide powder and the subsequent growth of single crystals suitable for X-ray diffraction

analysis.

Synthesis of Anhydrous Samarium(III) Iodide Powder
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Anhydrous SmI₃ powder can be synthesized through the direct reaction of samarium metal with

iodine.[2]

Materials and Equipment:

Samarium metal powder

Iodine (solid)

Anhydrous tetrahydrofuran (THF)

Inert atmosphere glovebox or Schlenk line

Reaction flask with a magnetic stirrer

Heating mantle

Procedure:

Inside an inert atmosphere glovebox, add samarium metal powder to a dry reaction flask

equipped with a magnetic stir bar.

Add a stoichiometric amount of solid iodine to the flask.

Add anhydrous THF to the flask to act as a solvent.

Seal the flask and remove it from the glovebox (if using a Schlenk line, ensure the flask is

under an inert atmosphere).

Stir the reaction mixture at room temperature. The reaction is typically vigorous and

proceeds to completion to yield a solution or slurry of samarium(III) iodide.

To obtain the anhydrous powder, the solvent must be removed under vacuum, and the

resulting solid should be gently heated to ensure all solvent is evaporated.

Single Crystal Growth of Anhydrous Samarium(III)
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The growth of single crystals of anhydrous lanthanide halides can be achieved by the slow

cooling of a melt.

Materials and Equipment:

Anhydrous samarium(III) iodide powder

Quartz or Vycor ampoule

Tube furnace with programmable temperature control

Vacuum line

Procedure:

Place the anhydrous SmI₃ powder into a clean, dry quartz or Vycor ampoule.

Evacuate the ampoule using a vacuum line and seal it under vacuum.

Place the sealed ampoule in a tube furnace.

Heat the furnace to a temperature above the melting point of SmI₃ (approximately 850 °C).[2]

Once the SmI₃ is completely molten, slowly cool the furnace to room temperature over a

period of several hours to days. A slow cooling rate is crucial for the formation of large, high-

quality single crystals.

Once at room temperature, the ampoule can be carefully broken to extract the crystalline

mass, from which single crystals can be selected.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and structural

characterization of anhydrous samarium(III) iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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